5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide

• Molecular Formula: C22H22ClN5OS
• Molecular Weight: 440 g/mol
• IUPAC Name: 4-[2-[[5-[(4-chlorophenyl)methyl]-[1,2,4]triazino[5,6-b]indol-3-yl]sulfanyl]ethyl]morpholine
• InChI: InChI=1S/C22H22ClN5OS/c23-17-7-5-16(6-8-17)15-28-19-4-2-1-3-18(19)20-21(28)24-22(26-25-20)30-14-11-27-9-12-29-13-10-27/h1-8H,9-15H2
• InChI Key: NCYQTUBUYHCIRB-UHFFFAOYSA-N
• SMILES: C1COCCN1CCSC2=NC3=C(C4=CC=CC=C4N3CC5=CC=C(C=C5)Cl)N=N2

Description

5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide, also known as SN-38, is a potent cytotoxic agent that has been extensively studied for its potential use in cancer treatment. SN-38 is a derivative of irinotecan, a chemotherapy drug that is commonly used to treat various types of cancer.

Mechanism of Action

5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide exerts its cytotoxic effects by inhibiting topoisomerase I. Specifically, it binds to the enzyme-DNA complex and prevents the re-ligation of the DNA strand, resulting in the formation of a stable cleavage complex. This cleavage complex ultimately leads to DNA damage and cell death.
Biochemical and Physiological Effects:
In addition to its cytotoxic effects, 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide has been shown to have other biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide in lab experiments is its potent cytotoxic effects. This makes it a useful tool for studying the mechanisms of cancer cell death and for testing the efficacy of other cancer drugs. However, 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide is also highly toxic to normal cells, which can limit its use in certain experiments. Additionally, the synthesis of 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide can be challenging, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide. One area of interest is the development of new formulations of 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide that can improve its solubility and bioavailability. Another area of research is the identification of biomarkers that can predict a patient's response to 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide treatment. Additionally, there is ongoing research on the use of 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide in combination with other cancer drugs to improve treatment outcomes.

Synthesis Methods

The synthesis of 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide involves the conversion of irinotecan, a prodrug, into its active metabolite 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide. This conversion occurs primarily in the liver, where irinotecan is hydrolyzed by the enzyme carboxylesterase to form 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide. The chemical structure of 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide consists of a triazinoindole ring system, a chlorobenzyl group, and a morpholinyl ethyl sulfide group.

Scientific Research Applications

5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide has been extensively studied for its potential use in cancer treatment. It is a potent inhibitor of topoisomerase I, an enzyme that is essential for DNA replication and cell division. By inhibiting topoisomerase I, 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide prevents cancer cells from dividing and proliferating, ultimately leading to their death. 5-(4-chlorobenzyl)-5H-[1,2,4]triazino[5,6-b]indol-3-yl 2-(4-morpholinyl)ethyl sulfide has been shown to be effective against a wide range of cancer types, including colorectal, lung, breast, and ovarian cancer.